Cas no 2828438-22-6 (1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanamine hydrochloride)

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanamine hydrochloride is a boronic ester derivative featuring a cyclopropanamine moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the dioxaborolane group enhances stability and handling under ambient conditions, while the cyclopropanamine hydrochloride moiety offers functional versatility for further derivatization. Its high purity and well-defined structure make it suitable for pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The hydrochloride salt form improves solubility in polar solvents, facilitating its use in aqueous or mixed-phase reaction systems.
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanamine hydrochloride structure
2828438-22-6 structure
Product Name:1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanamine hydrochloride
CAS No:2828438-22-6
MF:C15H23BClNO2
MW:295.61
CID:5141165
PubChem ID:162394430
Update Time:2025-05-28

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropan-1-amine;hydrochloride
    • 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanamine hydrochloride
    • 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropan-1-amine hydrochloride
    • 2828438-22-6
    • BS-47793
    • 4-(1-Aminocyclopropyl)phenylboronic Acid pinacol ester HCl
    • F73015
    • 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropan-1-amine hydrochloride
    • Inchi: 1S/C15H22BNO2.ClH/c1-13(2)14(3,4)19-16(18-13)12-7-5-11(6-8-12)15(17)9-10-15;/h5-8H,9-10,17H2,1-4H3;1H
    • InChI Key: HHTIIBHICWQHCY-UHFFFAOYSA-N
    • SMILES: C1(C(OB(C2C=CC(=CC=2)C2(CC2)N)O1)(C)C)(C)C.Cl

Computed Properties

  • Exact Mass: 295.1510368g/mol
  • Monoisotopic Mass: 295.1510368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P024I5W-100mg
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanamine hydrochloride
2828438-22-6 95%
100mg
$44.00 2023-12-17
1PlusChem
1P024I5W-250mg
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanamine hydrochloride
2828438-22-6 95%
250mg
$72.00 2023-12-17
1PlusChem
1P024I5W-1g
1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanamine hydrochloride
2828438-22-6 95%
1g
$200.00 2023-12-17
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